Design, synthesis and biological activity evaluation of benzoate compounds as local anesthetics
RSC Advances Pub Date: 2019-02-26 DOI: 10.1039/C9RA00476A
Abstract
Tetracaine and pramocaine were used as the lead compounds to design benzoate compounds. The combination principle was used to design the target molecule, and the target molecule was modified by bioisostere formation and modification with alkyl groups. In this research, a total of 16 compounds were designed and synthesized. In the process of synthesis, we selected a route with high total yields, mild conditions and simple operation. Three steps were used in the synthesis of the new target compounds, namely, alkylation, esterification and alkylation. The newly designed target compounds were evaluated via surface anesthesia, infiltration anesthesia, block anesthesia and acute toxicity tests. The results of biological activity experiments showed that compounds 4d, 4g, 4j, 4k, 4n, and 4o had a good local anesthetic effect, and the results of acute toxicity tests showed that the target compounds had low toxicity.
Recommended Literature
- [1] Brush-like polymers: design, synthesis and applications
- [2] Brimonidine–montmorillonite hybrid formulation for topical drug delivery to the eye†
- [3] Bibliography on heavy metals in food and biological material
- [4] Calcium phosphate-based organic–inorganic hybrid nanocarriers with pH-responsive on/off switch for photodynamic therapy†
- [5] Boosting electrocatalytic oxygen evolution over Prussian blue analog/transition metal dichalcogenide nanoboxes by photo-induced electron transfer†
- [6] Capturing a novel metastable polymorph of the anticancer drug gefitinib†
- [7] CdO nanoflake arrays on ZnO nanorod arrays for efficient detection of diethyl ether†
- [8] Centrifugation-based assay for examining nanoparticle–lipid membrane binding and disruption†
- [9] Characteristics of the transformation frequency at the tumor promotion stage of airborne particulate and gaseous matter at ten sites in Japan
- [10] BSA–MnO2–SAL multifunctional nanoparticle-mediated M1 macrophages polarization for glioblastoma therapy
Journal Name：RSC Advances
research_products
-
CAS no.: 58910-85-3
